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Compound of Interest

Compound Name: decahydrate

Cat. No.: B1171855

Introduction

Sodium tetraborate decahydrate (Naz2B4O7-10H20), commonly known as borax, is a naturally
occurring mineral with a wide range of industrial and scientific applications. Its ability to form
large, well-defined single crystals makes it an excellent model system for studying
crystallization processes. This document provides detailed protocols for the growth of high-
quality single crystals of sodium tetraborate decahydrate in a laboratory setting, intended for
researchers, scientists, and professionals in drug development and materials science. Two
primary methods are described: controlled slow cooling of a supersaturated solution and slow
solvent evaporation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of sodium tetraborate decahydrate is
presented in Table 1. This data is essential for the safe handling and successful crystallization
of the compound.

Table 1: Physical and Chemical Properties of Sodium Tetraborate Decahydrate
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Property Value

Chemical Formula Naz2B4+07-:10H20

Molecular Weight 381.37 g/mol

Appearance White, odorless, crystalline solid.[1]
Crystal System Monoclinic

Density 1.73 g/cm3[2]

Melting Point Decomposes at 75°C[2]

Solubility in Water See Table 2

pH of 1% Aqueous Solution 9.24[2]

Hardness (Mohs scale) 2[3]

Solubility Data

The solubility of sodium tetraborate decahydrate in water is highly dependent on temperature.
Accurate solubility data is critical for preparing a supersaturated solution, which is the starting
point for crystal growth.

Table 2: Solubility of Sodium Tetraborate Decahydrate in Water
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Temperature (°C) Solubility (g / 100 g H20)
0 13
10 2.5
20 4.7
30 8.8
40 15.5
50 245
60 38.3
70 56.5
80 81.0
90 115.0
100 160.0

Note: Data compiled from various scientific sources.

Experimental Protocols

Two effective methods for growing single crystals of sodium tetraborate decahydrate are
detailed below. For optimal results, high-purity reagents and deionized water should be used.

Method 1: Controlled Slow Cooling

This method relies on the principle that the solubility of sodium tetraborate decahydrate
decreases as the temperature of the solution is lowered, leading to the formation of crystals
from a supersaturated solution. Slower cooling rates generally result in larger and more well-
formed crystals.

e Sodium Tetraborate Decahydrate (reagent grade)

e Deionized Water
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Beaker or Erlenmeyer flask (e.g., 500 mL)

Hot plate with magnetic stirring capability

Magnetic stir bar

Thermometer or temperature probe

Watch glass or aluminum foil to cover the beaker

Crystallization dish or beaker

Nylon thread or fishing line

Small, well-formed seed crystal of sodium tetraborate decahydrate (optional)
Programmable water bath or insulated container (e.g., Dewar flask)

Prepare a Saturated Solution: Based on the solubility data in Table 2, calculate the amount of
sodium tetraborate decahydrate required to create a saturated solution at an elevated
temperature (e.g., 60-70°C). For example, to prepare a saturated solution at 60°C, dissolve
approximately 38.3 g of sodium tetraborate decahydrate in 100 g of deionized water.

Dissolution: Add the calculated amount of deionized water to a beaker with a magnetic stir
bar. Gently heat the water on a hot plate while stirring. Gradually add the sodium tetraborate
decahydrate powder to the water. Continue heating and stirring until all the solid has
dissolved. To ensure saturation, a small amount of excess solid can be added.

Solution Clarification: Once the solid is dissolved, stop stirring and allow any undissolved
particles to settle. Carefully decant or filter the hot, clear, supersaturated solution into a clean
crystallization dish or beaker. This step is crucial to avoid unwanted nucleation sites.

Seeding (Optional but Recommended): Tie a small, high-quality seed crystal to a nylon
thread. Suspend the seed crystal in the center of the supersaturated solution, ensuring it
does not touch the sides or bottom of the container. The thread can be attached to a rod or
pencil placed across the top of the container.
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o Controlled Cooling: Place the crystallization vessel in a programmable water bath set to cool
down at a slow, controlled rate (e.g., 1-5°C per hour). Alternatively, for a less controlled but
still effective method, place the container in an insulated box or a Dewar flask to slow down
the cooling process. Slower cooling rates generally produce larger and higher quality
crystals.[4]

e Crystal Growth: Allow the solution to cool undisturbed for 24-72 hours. Crystals will grow on
the seed crystal and potentially on the bottom of the container.

e Harvesting and Drying: Once the crystals have reached the desired size, carefully remove
them from the solution. Gently pat them dry with a lint-free cloth or allow them to air dry in a
desiccator to prevent efflorescence (loss of water of crystallization).[5]

Method 2: Slow Solvent Evaporation

This isothermal method involves slowly evaporating the solvent (water) from a saturated
solution at a constant temperature. This gradually increases the concentration of the solute,
leading to crystallization. This method is particularly useful for growing high-quality, defect-free
single crystals.[6]

e Sodium Tetraborate Decahydrate (reagent grade)

e Deionized Water

o Beaker or Erlenmeyer flask

e Hot plate with magnetic stirring capability

e Magnetic stir bar

o Crystallization dish with a wide mouth

« Filter paper or a petri dish with small holes to cover the crystallization dish

o Constant temperature environment (e.g., a temperature-controlled oven or a quiet, draft-free
area with stable room temperature)

» Seed crystal (optional)
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» Prepare a Saturated Solution: Prepare a saturated solution of sodium tetraborate
decahydrate at a temperature slightly above room temperature (e.g., 30-40°C) following
steps 1-3 in the controlled slow cooling protocol. It is important that the solution is saturated
but does not contain excess undissolved solid.

o Set up for Evaporation: Pour the clear, saturated solution into a wide-mouthed crystallization
dish. A wider surface area will facilitate controlled evaporation.

e Seeding (Optional): If using a seed crystal, carefully place it at the bottom of the dish or
suspend it in the solution as described previously.

o Control Evaporation: Cover the crystallization dish with a piece of filter paper or a petri dish
with a few small holes punched in it. This will prevent dust from contaminating the solution
while allowing the solvent to evaporate slowly and at a controlled rate.

 Incubation: Place the setup in a location with a stable temperature and minimal air currents.
A constant temperature oven set to a slightly elevated temperature (e.g., 30°C) can provide
excellent control.

e Monitoring and Growth: Monitor the crystal growth over several days to weeks. The rate of
growth will depend on the evaporation rate, which is influenced by temperature, humidity,
and the degree to which the container is covered.

o Harvesting and Drying: Once the crystals have reached the desired size, harvest and dry
them as described in the controlled slow cooling protocol.

Data Presentation

The rate of cooling has a significant impact on the resulting crystal size. Slower cooling allows
for more orderly deposition of molecules onto the crystal lattice, resulting in larger and more
perfect crystals.

Table 3: Effect of Cooling Rate on Crystal Size
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Cooling Rate (°C/hour) Average Crystal Size Crystal Quality

Fast (>10) Small, numerous crystals Often opaque, intergrown
Moderate (4-9) Medium-sized crystals Good, with some inclusions
Slow (< 2) Large, single crystals High optical clarity

Note: This table provides a qualitative summary based on established crystallization principles.
A study on the crystallization of borax decahydrate found that increasing the cooling rate leads
to a decrease in the mean crystal size and an increase in agglomeration.[4]

Visualizations
Experimental Workflow: Controlled Slow Cooling
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Caption: Workflow for growing sodium tetraborate decahydrate crystals via controlled slow
cooling.

Experimental Workflow: Slow Solvent Evaporation
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Caption: Workflow for growing sodium tetraborate decahydrate crystals via slow solvent
evaporation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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